Cas no 1509205-61-1 (1-(isoquinolin-5-yl)cyclobutylmethanamine)

• Product Name: 1-(isoquinolin-5-yl)cyclobutylmethanamine
• CAS No: 1509205-61-1
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5830630
• PubChem ID: 96778320
• Update Time: 2025-05-23

1-(isoquinolin-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(isoquinolin-5-yl)cyclobutylmethanamine
• EN300-1727162
• 1509205-61-1
• [1-(isoquinolin-5-yl)cyclobutyl]methanamine

• Inchi： 1S/C14H16N2/c15-10-14(6-2-7-14)13-4-1-3-11-9-16-8-5-12(11)13/h1,3-5,8-9H,2,6-7,10,15H2
• InChI Key： HOKMJANACYAXKT-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=CC3C=NC=CC2=3)CCC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(isoquinolin-5-yl)cyclobutylmethanamine

Introduction to CAS No. 1509205-61-1: 1-(isoquinolin-5-yl)cyclobutylmethanamine

The compound CAS No. 1509205-61-1, also known as 1-(isoquinolin-5-yl)cyclobutylmethanamine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the details of its structure, synthesis, biological activity, and potential applications in therapeutic research.

The molecular structure of 1-(isoquinolin-5-yl)cyclobutylmethanamine is characterized by a cyclobutane ring fused with an isoquinoline moiety, which is further substituted with an amine group. This combination of structural elements contributes to its distinctive chemical properties and biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the key aspects of this compound is its ability to interact with specific biological targets, such as protein kinases and receptors, which are often implicated in disease pathways. Researchers have employed advanced computational methods, including molecular docking and dynamics simulations, to elucidate the binding mechanisms of CAS No. 1509205-61-1 with these targets. These studies have provided valuable insights into its pharmacokinetic properties and bioavailability, paving the way for further preclinical testing.

The synthesis of 1-(isoquinolin-5-yl)cyclobutylmethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient construction of the isoquinoline ring system, which is a critical component of the molecule's structure. This has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production and research purposes.

In terms of biological activity, CAS No. 1509205-61-1 has demonstrated potent inhibitory effects against several enzymes associated with inflammatory and proliferative processes. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preliminary studies suggest that this compound may exhibit anti-proliferative activity against certain cancer cell lines, making it a potential candidate for anti-cancer drug development.

The development of novel therapeutic agents often relies on the identification of compounds with unique structural features that can modulate specific biological pathways. In this context, 1-(isoquinolin-5-yl)cyclobutylmethanamine represents a promising lead compound due to its ability to interact with multiple targets simultaneously. This polypharmacological profile could be advantageous in treating complex diseases that involve multiple interconnected pathways.

In conclusion, CAS No. 1509205-61-1, or 1-(isoquinolin-5-yl)cyclobutylmethanamine, is a compelling molecule with significant potential in the field of drug discovery. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool for researchers exploring innovative therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound may play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments for various medical conditions.